Cas no 65833-17-2 (ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate)

Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate is a synthetic organic compound featuring a pyrrole-dione core substituted with two chlorine atoms at the 3- and 4-positions, conjugated with an ethyl benzoate moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing dichloropyrrole-dione group enhances electrophilic character, facilitating nucleophilic substitution or cyclization reactions. The ester functionality offers versatility for further derivatization, such as hydrolysis or transesterification. Its rigid aromatic system contributes to stability under various reaction conditions. The compound's distinct structural features make it particularly useful in designing bioactive molecules, where the dichlorinated pyrrole-dione scaffold may confer specific biological activity or serve as a key pharmacophore.
ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate structure
65833-17-2 structure
Product Name:ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
CAS No:65833-17-2
MF:C13H9Cl2NO4
MW:314.120861768723
CID:6784260
PubChem ID:731910
Update Time:2025-07-02

ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • AKOS002244751
    • 65833-17-2
    • ethyl 4-(3,4-dichloro-2,5-dioxopyrrol-1-yl)benzoate
    • NS-05279
    • MFCD01935574
    • ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
    • SCHEMBL8506784
    • STK955249
    • Inchi: 1S/C13H9Cl2NO4/c1-2-20-13(19)7-3-5-8(6-4-7)16-11(17)9(14)10(15)12(16)18/h3-6H,2H2,1H3
    • InChI Key: WIZHDGPMTBABNL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(N(C1=O)C1C=CC(C(=O)OCC)=CC=1)=O)Cl

Computed Properties

  • Exact Mass: 312.9908632g/mol
  • Monoisotopic Mass: 312.9908632g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 63.7Ų

ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1629275-100mg
Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
65833-17-2 98%
100mg
¥1479.00 2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1629275-250mg
Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
65833-17-2 98%
250mg
¥2236.00 2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1629275-1g
Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
65833-17-2 98%
1g
¥4277.00 2024-05-05

Additional information on ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate

Professional Introduction to Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate (CAS No. 65833-17-2)

Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate, with the CAS number 65833-17-2, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The molecular structure of this compound features a benzoate moiety linked to a pyrrole ring, which is further functionalized with chloro and carbonyl groups. Such structural features contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and medicinal chemistry investigations.

The synthesis of Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The process typically begins with the preparation of the pyrrole derivative, which is then subjected to chlorination and oxidation reactions to introduce the characteristic substituents. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions may be employed to achieve high yields and purity. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also underscore the importance of precision in chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the pyrrole core structure. The presence of multiple reactive sites in Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate allows for diverse modifications that can tailor its biological activity. Preliminary studies have indicated that this compound exhibits promising properties as an intermediate in the synthesis of bioactive molecules. Specifically, its ability to interact with biological targets such as enzymes and receptors has been investigated in various preclinical models. These findings suggest that further exploration of its pharmacological profile could lead to the development of novel therapeutic agents.

The benzoate moiety in this compound is particularly noteworthy for its role in drug design. Benzoate derivatives are well-known for their stability and solubility characteristics, which are crucial factors in pharmaceutical formulations. Additionally, the dioxo group introduces a polar region that can enhance binding affinity to biological targets. Such structural features make Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate an attractive candidate for further derivatization and optimization. Researchers have been employing computational methods such as molecular docking and molecular dynamics simulations to predict potential binding interactions and refine lead structures.

One of the most exciting areas of research involving this compound is its application in oncology. The pyrrole derivative has shown promise as a scaffold for developing small-molecule inhibitors targeting cancer-related pathways. Studies have demonstrated that structurally similar compounds can modulate key enzymes involved in cell proliferation and apoptosis. The chloro substituents in Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate may enhance its ability to interact with specific protein targets, thereby increasing its therapeutic efficacy. Ongoing clinical trials are evaluating derivatives of this class for their potential as anticancer agents.

The compound's role in inflammatory diseases has also been explored. Inflammatory pathways are often dysregulated in conditions such as arthritis and autoimmune disorders. The unique structural features of Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate make it a potential candidate for developing anti-inflammatory drugs. Preclinical studies have shown that related compounds can inhibit key inflammatory mediators without significant side effects. This suggests that further investigation into this class could lead to novel treatments for chronic inflammatory conditions.

The environmental impact of synthesizing and using Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-y]benzoate is another important consideration. Modern synthetic approaches emphasize green chemistry principles to minimize waste and reduce hazardous byproducts. Researchers are increasingly adopting catalytic processes and solvent-free reactions to improve sustainability. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing practices.

The future prospects for this compound are promising given its diverse biological activities and synthetic versatility. Continued research will focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical reality. The development of innovative drug candidates often requires interdisciplinary approaches that integrate expertise from chemistry, biology, and medicine.

In conclusion, Ethyl 4-(3,4-dichloro--25diox--25dihydro--1H-pyrrol--11y]benzoate (CAS No.65833--17--2) represents a significant advancement in pharmaceutical research due to its unique structural features and potential applications across multiple therapeutic areas. Its synthesis highlights the sophistication of modern organic chemistry techniques while its biological activities underscore its importance as a lead compound for drug development. As research progresses,this compound is expected to contribute substantially to advancements in medicine。

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd